Cas no 1805381-26-3 (Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805381-26-3
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866614
• Update Time: 2025-08-05

Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)7-4(2-10)6(8(12)13)5(11)3-14-7/h3,8H,2H2,1H3
• InChI Key： BVQVAGVKVPZFKR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805381-26-3)

Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805381-26-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and crop protection applications.

The molecular structure of Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate features a pyridine core substituted with bromine, bromomethyl, and difluoromethyl groups, making it a versatile intermediate in organic synthesis. Its CAS No. 1805381-26-3 is often used as a key identifier in chemical databases, ensuring precise tracking in research and development workflows. Recent trends indicate growing interest in fluorinated pyridines due to their enhanced metabolic stability and bioavailability, aligning with the demand for sustainable chemistry solutions.

In the context of pharmaceutical intermediates, this compound is explored for its potential in designing kinase inhibitors and antiviral agents. The incorporation of difluoromethyl groups is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved resistance to oxidative degradation. Such attributes are critical in the development of next-generation therapeutics, a topic frequently searched in AI-driven drug discovery platforms.

From an agrochemical perspective, Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate serves as a precursor for crop protection agents. The bromine and fluorine substituents contribute to the compound's ability to interact with biological targets, such as enzymes or receptors in pests. This aligns with the increasing global focus on precision agriculture and environmentally friendly pesticides, topics dominating search engine queries in the agrochemical sector.

Synthetic methodologies for this compound often involve halogenation and esterification reactions, which are well-documented in peer-reviewed literature. Researchers frequently inquire about optimized synthesis routes or scalability challenges, reflecting the compound's industrial relevance. Additionally, its spectroscopic data (e.g., NMR, IR) is a common search term among chemists validating its purity and structure.

The stability and storage conditions of CAS No. 1805381-26-3 are also critical considerations. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory safety guidelines. This aligns with the broader industry shift toward green chemistry practices, a trending topic in scientific communities.

In summary, Methyl 5-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805381-26-3) represents a pivotal building block in modern chemistry. Its applications span drug development, agrochemical innovation, and material science, making it a subject of enduring interest. As search trends highlight fluorinated compounds and sustainable synthesis, this compound's role is likely to expand further in interdisciplinary research.